Cas no 1804713-94-7 (2-Cyano-4-(difluoromethyl)-6-fluoropyridine-3-methanol)

• Product Name: 2-Cyano-4-(difluoromethyl)-6-fluoropyridine-3-methanol
• CAS No: 1804713-94-7
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 4871702
• Update Time: 2025-07-19

2-Cyano-4-(difluoromethyl)-6-fluoropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-6-fluoropyridine-3-methanol

• Inchi： 1S/C8H5F3N2O/c9-7-1-4(8(10)11)5(3-14)6(2-12)13-7/h1,8,14H,3H2
• InChI Key： NDAYVCPIXLHIAQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C#N)C=1CO)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.1
• Topological Polar Surface Area: 56.9

Additional information on 2-Cyano-4-(difluoromethyl)-6-fluoropyridine-3-methanol

Introduction to 2-Cyano-4-(difluoromethyl)-6-fluoropyridine-3-methanol (CAS No. 1804713-94-7) and Its Applications in Modern Chemical Biology

2-Cyano-4-(difluoromethyl)-6-fluoropyridine-3-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1804713-94-7, is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motifs—including a cyano group, two fluorine atoms, and a difluoromethyl substituent—holds promise for its versatile applications in drug discovery and molecular imaging.

The structural features of 2-Cyano-4-(difluoromethyl)-6-fluoropyridine-3-methanol make it an attractive scaffold for medicinal chemists. The presence of fluorine atoms, particularly in the difluoromethyl and fluoropyridine moieties, enhances the metabolic stability and binding affinity of the molecule. These properties are critical for developing compounds that exhibit prolonged half-lives and improved pharmacokinetic profiles. Furthermore, the cyano group introduces a polar moiety that can interact with biological targets through hydrogen bonding or ionic interactions, thereby modulating receptor activity.

In recent years, fluorinated pyridines have been extensively studied for their role in oncology, neurology, and anti-inflammatory therapies. The compound’s ability to serve as a key intermediate in synthesizing small-molecule inhibitors has been highlighted in multiple preclinical studies. For instance, derivatives of 2-Cyano-4-(difluoromethyl)-6-fluoropyridine-3-methanol have been explored as potential kinase inhibitors, demonstrating efficacy in targeting aberrant signaling pathways associated with cancer cell proliferation.

One notable application of this compound is in the development of radiolabeled probes for positron emission tomography (PET) imaging. The incorporation of fluorine atoms allows for facile radioisotope labeling, enabling researchers to visualize biological processes with high precision. Such probes are invaluable in diagnosing neurological disorders, such as Alzheimer’s disease, where amyloid-beta plaques can be detected using fluorinated pyridines as tracers.

The synthesis of 2-Cyano-4-(difluoromethyl)-6-fluoropyridine-3-methanol involves multi-step organic transformations that highlight the compound’s synthetic utility. Advanced methodologies, including cross-coupling reactions and palladium-catalyzed fluorination, have been employed to construct its core structure. These synthetic strategies not only showcase the compound’s versatility but also provide insights into scalable production processes for pharmaceutical intermediates.

Recent advancements in computational chemistry have further accelerated the discovery of novel derivatives of 2-Cyano-4-(difluoromethyl)-6-fluoropyridine-3-methanol. Machine learning models have been trained to predict binding affinities and pharmacokinetic properties, enabling virtual screening of potential drug candidates. This interdisciplinary approach has led to the identification of lead compounds with enhanced therapeutic potential.

The role of fluorinated pyridines in modulating immune responses has also been explored. Studies indicate that compounds derived from 2-Cyano-4-(difluoromethyl)-6-fluoropyridine-3-methanol can interact with immune checkpoint receptors, offering new avenues for treating autoimmune diseases and cancer immunotherapy. The ability to fine-tune molecular properties through structural modifications allows for the development of highly specific immunomodulators.

In conclusion, 2-Cyano-4-(difluoromethyl)-6-fluoropyridine-3-methanol (CAS No. 1804713-94-7) represents a cornerstone in modern chemical biology research. Its unique structural features and broad applicability make it a valuable tool for drug discovery, imaging technologies, and immunotherapy. As research continues to uncover new therapeutic applications, this compound is poised to play an increasingly pivotal role in advancing medical science.